Cas no 946203-46-9 (1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946203-46-9
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 6400192
• PubChem ID: 30607321
• Update Time: 2025-10-29

1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 946203-46-9
• F2455-0532
• AKOS024649449
• 1,3-dimethyl-5-(pyridin-2-ylmethylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• 1,3-dimethyl-5-((pyridin-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 1,3-dimethyl-5-[(2-pyridinylmethyl)amino]-

• Inchi： 1S/C15H15N5O2/c1-19-13-12(14(21)20(2)15(19)22)11(6-8-17-13)18-9-10-5-3-4-7-16-10/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： JOEDHMGXVTUNFU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NCC3=NC=CC=C3)C=CN=C2N1C

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 515.0±60.0 °C(Predicted)
• pka: 4.45±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 946203-46-9)

1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound belongs to the pyrido-pyrimidine class of molecules, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including amines and methyl groups, contributes to its unique chemical and biological characteristics. The CAS number 946203-46-9 uniquely identifies this substance in scientific literature and databases, facilitating its study and application in various research contexts.

The synthesis of 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. The pyrido-pyrimidine core is formed through cyclization reactions, which are critical in establishing the compound's rigid bicyclic structure. The introduction of the (pyridin-2-yl)methylamino substituent at the 5-position enhances the compound's solubility and interaction with biological targets. This modification is particularly important in drug design, as it can influence both the pharmacokinetic and pharmacodynamic properties of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies using molecular docking simulations have shown that 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione exhibits promising interactions with several protein targets relevant to human health. These interactions suggest potential therapeutic applications in areas such as oncology and inflammation management. The compound's ability to modulate enzyme activity and receptor binding makes it a valuable scaffold for further medicinal chemistry exploration.

In the realm of oncology research, pyrido-pyrimidine derivatives have been extensively studied for their ability to inhibit key signaling pathways involved in cancer cell proliferation. The 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure has shown preliminary efficacy in preclinical models by interfering with pathways such as MAPK and PI3K/Akt. These pathways are frequently dysregulated in various cancers and are considered attractive targets for therapeutic intervention. The compound's dual functionality—combining a pyridine moiety with a pyrimidine core—enhances its potential as a multitargeted inhibitor.

The pharmacokinetic profile of 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione is another critical aspect that has been evaluated through in vitro and in vivo studies. These studies indicate that the compound exhibits reasonable bioavailability and metabolic stability under physiological conditions. The presence of polar functional groups improves solubility while minimizing rapid degradation by metabolic enzymes. This balance is essential for developing an effective drug candidate that can reach its target site in sufficient concentration.

Furthermore，the synthesis and characterization of this compound have been optimized to ensure high yield and purity for subsequent biological testing. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of 1,3-dimethyl-5-{(pyridin-2-yl)methylamino}-1H，